Cas no 229312-33-8 (13-oxo-1,4,7,10-Tetraazabicyclo8.2.1tridecane-4,7-diacetic Acid)

13-Oxo-1,4,7,10-tetraazabicyclo[8.2.1]tridecane-4,7-diacetic acid is a specialized polyaza macrocyclic compound featuring a rigid bicyclic framework with two acetic acid side chains. Its structure imparts strong chelating properties, making it suitable for coordinating metal ions with high selectivity and stability, particularly in biomedical and catalytic applications. The oxo group enhances its reactivity and versatility in forming stable complexes. This compound is valued for its potential in radiopharmaceuticals, MRI contrast agents, and as a ligand in transition metal catalysis. Its well-defined geometry and functional groups allow for precise modifications, enabling tailored applications in coordination chemistry and molecular imaging.

13-oxo-1,4,7,10-Tetraazabicyclo8.2.1tridecane-4,7-diacetic Acid structure

229312-33-8 structure

Product Name:13-oxo-1,4,7,10-Tetraazabicyclo8.2.1tridecane-4,7-diacetic Acid

CAS No:229312-33-8

MF:C₁₃H₂₂N₄O₅

MW:314.337583065033

CID:1061319

PubChem ID:9948746

Update Time:2025-06-08

13-oxo-1,4,7,10-Tetraazabicyclo8.2.1tridecane-4,7-diacetic Acid Chemical and Physical Properties

Names and Identifiers

- 13-oxo-1,4,7,10-Tetraazabicyclo[8.2.1]tridecane-4,7-diacetic Acid
- 1,4,7,10-tetraazabicyclo[8.2.1 ]tridecane-13-on-4,7-diacetic acid
- 13-oxo-1,4,7,10-Tetr
- starbld0010782
- 229312-33-8
- SCHEMBL5554701
- 2-[7-(carboxymethyl)-13-oxo-1,4,7,10-tetrazabicyclo[8.2.1]tridecan-4-yl]acetic acid
- DB-259345
- 5M3RY77XC6
- 2,2'-(13-Oxo-1,4,7,10-tetraazabicyclo[8.2.1]tridecane-4,7-diyl)diacetic acid
- 1,4,7,10-Tetraazabicyclo[8.2.1]tridecane-4,7-diacetic acid, 13-oxo-
- 2-[7-(carboxymethyl)-13-oxo-1,4,7,10-tetraazabicyclo[8.2.1]tridecan-4-yl]acetic acid
- 13-oxo-1,4,7,10-Tetraazabicyclo8.2.1tridecane-4,7-diacetic Acid
- Inchi： 1S/C13H22N4O5/c18-11(19)9-14-1-2-15(10-12(20)21)4-6-17-8-7-16(5-3-14)13(17)22/h1-10H2,(H,18,19)(H,20,21)
- InChI Key： JYSLQCINSTWPIO-UHFFFAOYSA-N
- SMILES： O=C1N2CCN(CC(=O)O)CCN(CC(=O)O)CCN1CC2

Computed Properties

Exact Mass: 314.15901982g/mol
Monoisotopic Mass: 314.15901982g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 406
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -6
Topological Polar Surface Area: 105Å²

13-oxo-1,4,7,10-Tetraazabicyclo8.2.1tridecane-4,7-diacetic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T283945-25mg	13-oxo-1,4,7,10-Tetraazabicyclo[8.2.1]tridecane-4,7-diacetic Acid	229312-33-8		25mg	$ 230.00	2023-09-06
TRC	T283945-250mg	13-oxo-1,4,7,10-Tetraazabicyclo[8.2.1]tridecane-4,7-diacetic Acid	229312-33-8		250mg	$ 1774.00	2023-09-06
A2B Chem LLC	AF63977-25mg	13-oxo-1,4,7,10-Tetraazabicyclo[8.2.1]tridecane-4,7-diacetic Acid	229312-33-8	As reported	25mg	$699.00	2024-04-20